Cas no 2172589-36-3 (8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid)

• Product Name: 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid
• CAS No: 2172589-36-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5568673
• PubChem ID: 165595014
• Update Time: 2025-06-25

8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid
• EN300-1629714
• 2172589-36-3
• 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid

• Inchi： 1S/C12H15NO3/c1-16-8-12(11(14)15)6-2-4-9-5-3-7-13-10(9)12/h3,5,7H,2,4,6,8H2,1H3,(H,14,15)
• InChI Key： JHOOXTBJFQANJK-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)C2C(=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Additional information on 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid

Introduction to 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid (CAS No. 2172589-36-3)

8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172589-36-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This tetrahydroquinoline derivative has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a methoxymethyl group at the 8-position of the quinoline ring introduces a versatile functional handle, making it a valuable scaffold for further chemical modifications and biological investigations.

The compound belongs to the broader class of tetrahydroquinoline derivatives, which are known for their diverse pharmacological activities. Tetrahydroquinolines have been explored extensively for their roles in modulating various biological pathways, including those involved in neurodegenerative diseases, cancer, and infectious disorders. The specific substitution pattern in 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid positions it as a promising candidate for further exploration in these areas.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid. Modern methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have facilitated the construction of the quinoline core with high precision. These techniques not only improve yield but also allow for the introduction of functional groups at desired positions with minimal side reactions.

The methoxymethyl group in the molecule is particularly noteworthy. It serves as a protecting group for carboxylic acid functionalities or can be readily transformed into other bioactive moieties through various chemical reactions. For instance, it can be converted into an ester or amide under mild conditions, expanding its utility in medicinal chemistry. This adaptability makes 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid a versatile building block for designing novel therapeutic agents.

In the realm of drug discovery, quinoline derivatives have shown promise as scaffolds for small-molecule drugs. The quinoline core is structurally similar to chloroquine and hydroxychloroquine, which are well-known for their antimalarial and anti-inflammatory properties. By modifying the substituents on the quinoline ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds. The carboxylic acid functionality at the 8-position in 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid provides an additional site for derivatization, allowing for the creation of more complex molecules with enhanced biological activity.

Recent studies have highlighted the potential of tetrahydroquinoline derivatives in addressing neurological disorders. For example, certain tetrahydroquinolines have been reported to inhibit enzymes involved in neuroinflammation and oxidative stress pathways. Given these findings, 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid could be explored as a lead compound for developing treatments against conditions such as Alzheimer's disease and Parkinson's disease. Its ability to modulate key biological pathways makes it a compelling candidate for further investigation.

The synthesis of CAS No. 2172589-36-3 involves multi-step organic transformations that showcase the ingenuity of modern synthetic strategies. The process typically begins with the formation of the tetrahydroquinoline core through cyclization reactions followed by functional group interconversions to introduce the desired substituents. Advances in flow chemistry have also enabled continuous production methods for such complex molecules, improving scalability and reducing waste.

In addition to its pharmaceutical applications, 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline-8-carboxylic acid may find utility in material science and chemical biology. Its unique structural motifs could inspire new materials with specialized properties or serve as probes for studying biological mechanisms at the molecular level. The compound's ability to interact with biological targets makes it an attractive tool for mechanistic studies and high-throughput screening assays.

The future prospects of this compound are vast, given its versatility and potential therapeutic applications. Ongoing research aims to optimize its synthesis further and explore new derivatives that may exhibit enhanced efficacy or reduced toxicity compared to existing drugs. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential.

In conclusion, CAS No. 2172589-36-3 (also known as 8-(Methoxymethyl)-5,6,7,8-tetrahydroquinoline- carboxylic acid) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its synthetic accessibility, position it as a valuable scaffold for drug discovery and development. As research continues to uncover new applications, this compound is poised to make substantial contributions to medicine and related fields.